Methyl 5-phenyl-3-(2-(phenylsulfonyl)acetamido)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[2-(benzenesulfonyl)acetyl]amino]-5-phenylthiophene-2-carboxylate
• InChI: InChI=1S/C20H17NO5S2/c1-26-20(23)19-16(12-17(27-19)14-8-4-2-5-9-14)21-18(22)13-28(24,25)15-10-6-3-7-11-15/h2-12H,13H2,1H3,(H,21,22)
• InChI Key: OWMRGARTRIMKAD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(S1)C2=CC=CC=C2)NC(=O)CS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H17NO5S2
• Molecular Weight: 415.5 g/mol

Description

“Methyl 5-phenyl-3-(2-(phenylsulfonyl)acetamido)thiophene-2-carboxylate” is a complex organic compound that contains a thiophene ring. Thiophene is a five-membered ring with four carbon atoms and one sulfur atom. The compound also contains phenyl groups (ring structures derived from benzene), a sulfonyl group (a sulfur atom bonded to two oxygen atoms), and an acetamido group (derived from acetic acid and ammonia).

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiophene ring, which is a five-membered ring with one sulfur atom and four carbon atoms. The phenyl, sulfonyl, and acetamido groups are likely attached to different carbon atoms on the thiophene ring.

Chemical Reactions Analysis

Thiophene derivatives can participate in a variety of chemical reactions. For example, they can undergo electrophilic aromatic substitution reactions similar to benzene. The specific reactions that “Methyl 5-phenyl-3-(2-(phenylsulfonyl)acetamido)thiophene-2-carboxylate” can undergo would depend on the specific locations of the substituent groups on the thiophene ring.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Thiophene derivatives, including the compound , have gained interest as potential biologically active molecules. .

Organic Semiconductors and Electronics

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Corrosion Inhibition

• Thiophene derivatives find applications in industrial chemistry and material science as corrosion inhibitors. .

Photochromic Materials

• While not directly related to the compound mentioned, other thiophene derivatives exhibit photochromic behavior. .

Cascade Annulation Reactions

• Researchers have developed photoredox-catalyzed cascade annulation methods using thiophene derivatives. .

Thiophene-Pyrazolone Hybrids

• Scientists have synthesized thiophene derivatives incorporating pyrazolone moieties. .

Future Directions

Thiophene derivatives are a topic of ongoing research due to their wide range of potential applications, particularly in the field of organic electronics. Future research may focus on developing new synthesis methods for thiophene derivatives, studying their properties, and exploring their potential applications.